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Compound of Interest

Compound Name: Pyridine-2-sulfonate

Cat. No.: B372464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for

Pyridine-2-sulfonate, a compound of interest in various chemical and pharmaceutical

research domains. The following sections detail its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable data for

identification, characterization, and quality control purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The following tables summarize the expected chemical shifts for the protons (¹H NMR) and

carbon atoms (¹³C NMR) of Pyridine-2-sulfonate.

Table 1: ¹H NMR Spectroscopic Data of Pyridine-2-sulfonate

Proton
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

H-3 8.0 - 8.2 d ~7.5

H-4 7.8 - 8.0 t ~7.7

H-5 7.4 - 7.6 t ~6.5

H-6 8.5 - 8.7 d ~4.5
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Note: Predicted values based on analogous pyridine derivatives. Actual values may vary

depending on the solvent and experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data of Pyridine-2-sulfonate

Carbon Chemical Shift (δ) ppm

C-2 155 - 158

C-3 125 - 128

C-4 138 - 141

C-5 123 - 126

C-6 148 - 151

Note: Predicted values based on analogous pyridine derivatives. Actual values may vary

depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy
Infrared spectroscopy provides information about the functional groups present in a molecule.

The IR spectrum of Pyridine-2-sulfonate is characterized by absorption bands corresponding

to the vibrations of the pyridine ring and the sulfonate group. A study on the related compound,

silver pyridine-2-sulfonate, provides insight into the vibrational modes of the pyridine-2-
sulfonate ligand.[1] For comparison, the vibrational spectra of the isomeric pyridine-3-sulfonic

acid have been studied in detail, showing characteristic bands for the pyridine ring and sulfonic

acid group.[2]

Table 3: Key IR Absorption Bands for Pyridine-2-sulfonate
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Wavenumber (cm⁻¹) Intensity Assignment

~3100 - 3000 Medium C-H stretching (aromatic)

~1600 - 1450 Medium to Strong
C=C and C=N stretching

(pyridine ring)

~1250 - 1150 Strong Asymmetric SO₃ stretching

~1080 - 1030 Strong Symmetric SO₃ stretching

~780 - 740 Strong C-S stretching

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound, as well as to gain structural information from its fragmentation pattern. The

molecular weight of Pyridine-2-sulfonic acid is 159.16 g/mol .

Table 4: Expected Mass Spectrometry Data for Pyridine-2-sulfonate

m/z Ion

159 [M]⁺ (Molecular Ion)

80 [C₅H₄N]⁺ (Loss of SO₃H)

79 [C₅H₅N]⁺ (Pyridine)

Note: Fragmentation is predicted based on the general behavior of aromatic sulfonic acids.

Experimental Protocols
Detailed experimental procedures are crucial for obtaining high-quality and reproducible

spectroscopic data. The following sections outline general protocols for NMR, IR, and MS

analysis of pyridine-2-sulfonate.

NMR Spectroscopy
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A general procedure for obtaining NMR spectra of substituted pyridines involves dissolving the

sample in a suitable deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-

d₆ (DMSO-d₆), and acquiring the spectrum on a high-resolution NMR spectrometer.

Sample Preparation

Data Acquisition

Data Processing

Pyridine-2-sulfonate Dissolve Sample
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Acquire ¹H Spectrum
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Caption: Workflow for NMR Spectroscopic Analysis.

FT-IR Spectroscopy
For solid samples like Pyridine-2-sulfonate, the KBr pellet method is a common technique for

obtaining an IR spectrum.

Sample Preparation

Data Acquisition Data Processing
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Caption: Workflow for FT-IR Spectroscopic Analysis.

Mass Spectrometry
Electrospray ionization (ESI) is a suitable technique for the analysis of polar molecules like

Pyridine-2-sulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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